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Compound of Interest

Compound Name:
L-Alanine isopropyl ester

hydrochloride

Cat. No.: B104695 Get Quote

An In-Depth Technical Guide to L-Alanine Isopropyl Ester Hydrochloride

For researchers, scientists, and professionals in drug development, L-Alanine Isopropyl Ester
Hydrochloride is a crucial amino acid derivative. Its role as a key intermediate in the synthesis

of various active pharmaceutical ingredients (APIs), most notably the anti-HCV drug sofosbuvir,

makes a thorough understanding of its properties and handling essential. This document

provides a comprehensive overview of its chemical and physical characteristics, detailed

experimental protocols for its synthesis and analysis, and its applications in research and

development.

Core Properties and Data
L-Alanine Isopropyl Ester Hydrochloride is the hydrochloride salt of the isopropyl ester of L-

alanine. It is a white crystalline powder utilized as a chiral building block and a vital

intermediate in pharmaceutical synthesis.[1]
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Property Value Source(s)

Molecular Formula C₆H₁₃NO₂·HCl or C₆H₁₄ClNO₂ [1][2][3][4]

Molecular Weight 167.63 g/mol [1][2][3][4][5]

CAS Number 62062-65-1 [1][2][3]

Appearance White crystalline powder [1]

Melting Point 85 °C [3]

Purity Typically ≥98% [1][5][6]

Storage Conditions 0-8 °C or below -15°C [1][3]

Molecular Structure and Composition
The molecule consists of an L-alanine core, which is esterified with isopropanol and

subsequently forms a salt with hydrochloric acid. This structure is fundamental to its utility in

stereospecific synthesis.
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Caption: Relationship between the constituent parts of the final molecule.
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Detailed methodologies for the synthesis and analysis of L-Alanine Isopropyl Ester
Hydrochloride are critical for its effective use and quality control.

Synthesis Protocol: Esterification of L-Alanine
A common and direct method for synthesizing L-Alanine Isopropyl Ester Hydrochloride is

through the esterification of L-alanine with isopropanol, catalyzed by an acid, followed by salt

formation.

Objective: To synthesize L-Alanine Isopropyl Ester Hydrochloride.

Materials:

L-alanine

Isopropanol

Thionyl chloride (SOCl₂) or Hydrochloric acid (HCl)

Alumina (as catalyst, optional)

Diethyl ether

2N HCl solution

Procedure:

Reaction Setup: In a reaction vessel, combine isopropanol and a small amount of thionyl

chloride. Stir the mixture for approximately 5 minutes.[6]

Addition of L-alanine: Add L-alanine to the mixture. If using a catalyst like alumina, it should

be added at this stage.[6]

Reaction: Stir the suspension at room temperature (e.g., 20°C) and then maintain the

temperature at 40°C for 24 hours.[6] Another protocol suggests heating the reaction mixture

to reflux (80-85°C) for 4 hours.[4]
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pH Adjustment and Salt Formation: After the initial reaction, cool the solution and add 2N HCl

dropwise to adjust the pH to an acidic value (e.g., 5.5-6.0).[6]

Concentration: Heat the solution to approximately 45°C and concentrate it to reduce the

volume.[6]

Crystallization: Cool the concentrated solution to room temperature (20-25°C). Add diethyl

ether and stir for several hours to induce crystallization.[6]

Isolation: Collect the resulting crystals by centrifugation or filtration. The isolated product is L-
Alanine Isopropyl Ester Hydrochloride.[6] A reported yield for this method is

approximately 90-94% with a purity of over 99%.[6]
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Caption: General workflow for the synthesis of L-Alanine Isopropyl Ester Hydrochloride.
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Analytical Protocol: HPLC Method for Purity
Assessment
High-Performance Liquid Chromatography (HPLC) is employed to determine the purity of L-
Alanine Isopropyl Ester Hydrochloride and to quantify related impurities, such as the

corresponding methyl and ethyl esters.[7]

Objective: To determine the presence of related substance impurities in an L-Alanine
Isopropyl Ester Hydrochloride sample.

Chromatographic Conditions:

Column: Octadecyl bonded silica gel column (C18).[7]

Mobile Phase: A suitable mobile phase containing an ion pair reagent. Sodium

heptanesulfonate is a commonly used reagent.[7]

Detection: UV detection, with scanning between 190nm to 400nm to select the optimal

wavelength.[7]

Diluent: A mixture of acetonitrile and water (e.g., 25% acetonitrile in water).[7]

Procedure:

Standard and Sample Preparation:

Blank Solution: Prepare the diluent to be used as a blank.[7]

Sample Solution: Accurately weigh about 10mg of the L-Alanine Isopropyl Ester
Hydrochloride sample, dissolve it in the diluent in a 10ml volumetric flask, and dilute to

the mark.[7]

Chromatographic Run:

Inject the blank solution to establish a baseline.

Inject the prepared sample solution into the HPLC system.
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Data Analysis:

Record the chromatogram and identify the peaks corresponding to L-Alanine Isopropyl
Ester Hydrochloride and any impurities.

The method allows for the rapid separation and detection of related substances, enabling

accurate determination of impurity content.[7]

Applications in Drug Development and Research
L-Alanine Isopropyl Ester Hydrochloride is a versatile compound with significant

applications in the pharmaceutical and biochemical fields.[1]

Pharmaceutical Intermediate: It is a key intermediate in the synthesis of numerous bioactive

molecules, including antiviral drugs and agrochemicals.[1] Its structure is integral to creating

molecules with specific stereochemistry, which is often crucial for therapeutic efficacy.

Peptide Synthesis: It serves as a valuable building block in the synthesis of peptides.[1]

Drug Formulation: Due to its high solubility in both water and organic solvents, it is an ideal

candidate for use in drug formulation and delivery systems to enhance the bioavailability of

active ingredients.[1]

Biotechnology: The compound is also used in cell culture media to provide essential

nutrients for the growth of various cell lines in biological research.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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